Cas no 150783-39-4 (N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide)

• Product Name: N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide
• CAS No: 150783-39-4
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• MDL: MFCD00095904
• CID: 3062075
• PubChem ID: 4384446
• Update Time: 2025-05-21

N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2-nitrophenyl)pivalamide
• N-(4-chloro-2-nitrophenyl)-2,2-dimethylpropanamide
• AGA78339
• EN300-226115
• 659-339-3
• AKOS002961042
• G39807
• CS-0240160
• 150783-39-4
• N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide

• MDL： MFCD00095904
• Inchi： 1S/C11H13ClN2O3/c1-11(2,3)10(15)13-8-5-4-7(12)6-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： IOGMTRJJIWRGJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 256.0614700Da
• Monoisotopic Mass: 256.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide

N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide: A Comprehensive Overview

The compound N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide (CAS No. 150783-39-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a nitro group, a chlorine substituent, and an amide functional group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its role as a building block for synthesizing high-performance polymers with tailored properties such as improved thermal stability and mechanical strength. These findings underscore the importance of understanding the molecular interactions and reactivity of this compound in diverse chemical systems.

The synthesis of N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide involves a multi-step process that typically begins with the preparation of the corresponding chloronitrobenzene derivative. This is followed by nucleophilic substitution reactions to introduce the amide group. The optimization of reaction conditions, such as temperature and solvent choice, has been a focal point in recent research to enhance yield and purity. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

One of the most intriguing aspects of N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide is its reactivity under various chemical transformations. For instance, its nitro group can be reduced to an amino group, opening up possibilities for further functionalization. This property has been leveraged in drug discovery efforts, where the compound serves as a precursor for bioactive molecules with potential therapeutic applications. Recent advancements in medicinal chemistry have demonstrated its utility in designing inhibitors for key enzymes involved in disease pathways.

In terms of environmental impact, N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide exhibits moderate biodegradability under specific conditions. Studies have shown that its degradation pathways involve microbial action and hydrolytic cleavage of the amide bond. These insights are crucial for assessing its ecological footprint and ensuring sustainable practices in its production and use.

From an industrial perspective, the demand for N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide has grown significantly due to its versatility across multiple sectors. Its application in agrochemicals, particularly as an intermediate in pesticide formulations, has been a key driver of market growth. Additionally, its role in specialty chemicals for electronics and coatings has further expanded its utility.

Looking ahead, ongoing research into N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide is expected to uncover new avenues for its application. Collaborative efforts between academia and industry are paving the way for innovative solutions that harness its unique properties. As sustainability becomes a critical factor in chemical manufacturing, there is a growing emphasis on developing eco-friendly synthesis routes for this compound.

In conclusion, N-(4-Chloro-2-nitrophenyl)-2,2-dimethylpropanamide (CAS No. 150783-39-4) stands as a testament to the ingenuity of modern chemistry. Its diverse applications and promising research directions make it a cornerstone for future advancements in material science and beyond.